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Compound of Interest

Compound Name:
1-methyl-1H-pyrazole-3-

carboxamide

Cat. No.: B1282752 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-methyl-1H-pyrazole-3-carboxamide
(CAS No. 89179-62-4) was not publicly available at the time of this writing. The following guide

is compiled from safety data for structurally similar pyrazole carboxamide and carboxylic acid

derivatives. It should be used as a precautionary guide only. All laboratory work should be

preceded by a thorough, site-specific risk assessment conducted by qualified personnel.

This technical guide provides an in-depth overview of the potential hazards and recommended

handling procedures for 1-methyl-1H-pyrazole-3-carboxamide, intended for researchers,

scientists, and professionals in drug development.

Hazard Identification and Classification
Based on data from analogous compounds, 1-methyl-1H-pyrazole-3-carboxamide should be

handled as a potentially hazardous substance. The primary concerns include oral toxicity,

irritation to skin and eyes, and potential respiratory tract irritation.

A critical finding for the closely related isomer, 1-methyl-1H-pyrazole-5-carboxamide, revealed

unexpected acute mammalian toxicity due to the inhibition of mitochondrial respiration.[1][2]

While this data pertains to the 5-carboxamide isomer, this mechanism of toxicity presents a

significant potential risk for the 3-carboxamide analogue and warrants extreme caution.

Table 1: Inferred GHS Hazard Classification
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Hazard Class Hazard Category Inferred Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[3]

[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[4]

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation.[3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[3][4]

Germ Cell Mutagenicity Category 2

H341: Suspected of causing

genetic defects (based on

trifluoromethyl derivative).[3]

Special Warning -

Potential for severe acute

toxicity via mitochondrial

respiration inhibition.[1][2]

Physical and Chemical Properties
Limited experimental data is available for 1-methyl-1H-pyrazole-3-carboxamide.

Table 2: Physical and Chemical Data

Property Value Source

CAS Number 89179-62-4 [5]

Molecular Formula C₅H₇N₃O [6]

Formula Weight 125.13 g/mol [6]

Appearance Solid (presumed) [7]

Purity
97% (typical for commercial

samples)
[5]
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Safe Handling and Storage
Strict adherence to safety protocols is mandatory when handling this compound.

Handling:

Engineering Controls: Handle only in a well-ventilated area, preferably within a certified

chemical fume hood.[7][8] Facilities should be equipped with an eyewash station and a

safety shower in close proximity to the workstation.[7][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to

OSHA's 29 CFR 1910.133 or European Standard EN166.[7][9]

Skin Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use and replaced if damaged.[8] A lab coat or chemical-resistant

apron should be worn.[8]

Respiratory Protection: If dust or aerosols may be generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate particulate filter.[9]

Hygiene Practices: Avoid all personal contact, including inhalation and ingestion.[10] Do not

eat, drink, or smoke in the laboratory. Wash hands and any exposed skin thoroughly after

handling.[8][10] Launder contaminated clothing before reuse.[10]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

amines, and strong reducing agents.[9]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Table 3: First Aid Procedures
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Exposure Route Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[7][8]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[7]

[8]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.[7][9]

Ingestion

Rinse mouth. Do NOT induce vomiting. If victim

is conscious and alert, give 2-4 cupfuls of water

or milk. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician immediately.[7][8]

Accidental Release and Disposal
Spill Response:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so. Avoid generating dust.

Clean-up: For solid spills, use dry clean-up procedures (e.g., sweep or vacuum).[10] Place

the material into a suitable, labeled container for disposal.[11] Wash the spill site thoroughly

with soap and water.[8]
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PPE: Wear full personal protective equipment as described in Section 3 during clean-up.

Disposal:

Dispose of waste contents/container in accordance with local, regional, and national

hazardous waste regulations. This material may be dissolved in a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber.[4]

Experimental Protocols and Workflows
Protocol: Assessment of Mitochondrial Toxicity
(Inferred)
The unexpected toxicity of the related 1-methyl-1H-pyrazole-5-carboxamide was identified by

measuring its effect on cellular respiration.[1][2] A similar protocol would be essential to assess

the safety of the 3-carboxamide isomer.

Objective: To determine if 1-methyl-1H-pyrazole-3-carboxamide inhibits mitochondrial

respiration in a mammalian cell line.

Methodology (Conceptual):

Cell Culture: Culture a suitable mammalian cell line with high respiratory activity (e.g., rat

hepatocytes, HepG2 cells) under standard conditions.

Compound Preparation: Prepare a stock solution of 1-methyl-1H-pyrazole-3-carboxamide
in a suitable solvent (e.g., DMSO). Create a series of dilutions to test a range of

concentrations.

Oxygen Consumption Rate (OCR) Measurement: Use an extracellular flux analyzer (e.g.,

Seahorse XF Analyzer) to measure the OCR of the cultured cells.

Experimental Procedure: a. Plate the cells in the specialized microplate and allow them to

adhere. b. Establish a baseline OCR reading for all wells. c. Inject the various concentrations

of the test compound into the wells. d. Monitor the OCR in real-time to observe any dose-

dependent changes. e. As controls, inject known mitochondrial inhibitors (e.g., rotenone,

antimycin A) to confirm the assay is working correctly.
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Data Analysis: Analyze the change in OCR following compound injection. A significant, dose-

dependent decrease in OCR would suggest inhibition of the mitochondrial electron transport

chain, indicating a potential for severe in vivo toxicity.

Visualizations
Logical and Experimental Workflows
The following diagrams illustrate key safety workflows and logical relationships for handling

chemical compounds like 1-methyl-1H-pyrazole-3-carboxamide.
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Risk Management

Safe Handling Workflow

Waste & Emergency

1. Risk Assessment
(Identify Hazards)

2. Select Controls
(Hierarchy of Controls)

3. Implement Procedures
(SOPs & Training)

4. Don PPE

5. Prepare Workspace
(Fume Hood, Spill Kit)

6. Execute Experiment

7. Decontaminate
& Clean Up

Emergency Response
(Spill, Exposure)8. Segregate & Label Waste

9. Dispose via EHS

Click to download full resolution via product page

Caption: General workflow for safe handling of hazardous chemicals.
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Caption: The hierarchy of controls for minimizing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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